Cas no 106141-28-0 (3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one)

3,3-Dimethyl-3,4-dihydro-2H-1-benzopyran-4-one is a benzopyran derivative with a ketone functional group at the 4-position and two methyl groups at the 3-position. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis. Its rigid benzopyran scaffold is useful for constructing heterocyclic compounds, particularly in pharmaceutical and agrochemical research. The ketone group allows for further functionalization, enabling the synthesis of diverse derivatives. The compound's well-defined molecular framework and synthetic versatility make it suitable for applications in medicinal chemistry, where it may serve as a precursor for bioactive molecules. Its stability under standard conditions ensures consistent performance in laboratory and industrial settings.
3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one structure
106141-28-0 structure
Product Name:3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one
CAS No:106141-28-0
MF:C11H12O2
MW:176.211783409119
MDL:MFCD20482573
CID:4524422
PubChem ID:11535657
Update Time:2025-10-29

3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one
    • BDBM50592313
    • HS-3605
    • CHEMBL5188449
    • XGZPZEWXJIKIIG-UHFFFAOYSA-N
    • 106141-28-0
    • 3,3-dimethyl-2H-chromen-4-one
    • 3,3-dimethyl-2,3-dihydro-4h-chromen-4-one
    • GEA14128
    • AT21204
    • EN300-6476923
    • 3,3-dimethylchroman-4-one
    • starbld0033662
    • 3,3-dimethyl-4-chromanone
    • SCHEMBL1133012
    • MDL: MFCD20482573
    • Inchi: 1S/C11H12O2/c1-11(2)7-13-9-6-4-3-5-8(9)10(11)12/h3-6H,7H2,1-2H3
    • InChI Key: XGZPZEWXJIKIIG-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C(C)(C)C1)=O

Computed Properties

  • Exact Mass: 176.083729621g/mol
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one Pricemore >>

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Additional information on 3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one

Exploring the Versatile Compound: 3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one (CAS No. 106141-28-0)

3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one (CAS No. 106141-28-0) is a fascinating organic compound that belongs to the benzopyran family. This compound, also known as 3,3-dimethyl chroman-4-one, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural features and potential applications. Researchers and industry professionals are increasingly interested in this molecule for its role as a key intermediate in the synthesis of various bioactive compounds.

The molecular structure of 3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one features a benzopyran core with two methyl groups at the 3-position, which significantly influences its chemical behavior. This chromanone derivative exhibits interesting physical properties, including a melting point range of 80-82°C and moderate solubility in common organic solvents. These characteristics make it particularly valuable for synthetic chemistry applications, especially in the development of flavonoid analogs and other biologically active molecules.

One of the most compelling aspects of 3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one is its versatility in organic synthesis. Chemists frequently utilize this compound as a building block for creating more complex molecular architectures. Recent studies have highlighted its potential in developing novel antioxidant compounds, which aligns with current consumer interest in health and wellness products. The compound's structural similarity to naturally occurring flavonoids makes it particularly valuable for research in this area.

In pharmaceutical research, 3,3-dimethyl chroman-4-one serves as a crucial intermediate for developing potential therapeutic agents. Its structural framework is found in several classes of bioactive molecules, including those being investigated for their neuroprotective properties. This connection to neurological health research is particularly relevant today, as brain health and cognitive function have become major focus areas in medical science and public health discussions.

The synthesis of 3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one typically involves well-established organic chemistry techniques. Most commonly, it's prepared through the cyclization of appropriate phenolic precursors under controlled conditions. Recent advancements in green chemistry approaches have led to more sustainable production methods for this compound, addressing growing environmental concerns in the chemical industry. These developments are particularly important as companies seek to reduce their ecological footprint while maintaining product quality.

Quality control is paramount when working with 3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity. These rigorous standards are especially important for pharmaceutical applications, where even minor impurities can significantly impact biological activity. The compound typically appears as a white to off-white crystalline powder with high purity levels (>98%) when properly synthesized and purified.

From a commercial perspective, the demand for 3,3-dimethyl chroman-4-one has been steadily increasing. This growth is driven by expanding research activities in medicinal chemistry and the development of novel functional materials. The compound is available through various specialty chemical suppliers, with pricing that reflects its high purity and the complexity of its synthesis. Current market trends suggest that interest in this benzopyran derivative will continue to rise as new applications are discovered.

Storage and handling of 3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one require standard laboratory precautions. The compound should be kept in tightly sealed containers, protected from light and moisture, at room temperature. While it doesn't present significant handling hazards under normal conditions, proper laboratory practices should always be followed when working with any chemical substance. These safety considerations are particularly important given the increasing focus on workplace safety in chemical industries worldwide.

Research into 3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one continues to uncover new potential applications. Recent studies have explored its use in developing advanced materials, including specialty polymers with unique optical properties. Additionally, its role in creating novel flavor and fragrance compounds has attracted attention from the food and cosmetics industries. These diverse applications highlight the compound's importance across multiple sectors of the chemical industry.

For researchers interested in working with 3,3-dimethyl chroman-4-one, several key resources are available. The scientific literature contains numerous references to its synthesis and applications, while commercial suppliers provide detailed technical specifications. As interest in sustainable chemistry grows, future research will likely focus on developing even more efficient and environmentally friendly production methods for this valuable organic intermediate.

The future of 3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one looks promising, with potential applications continuing to emerge across various scientific disciplines. Its combination of structural features and chemical reactivity make it an invaluable tool for synthetic chemists and materials scientists alike. As research progresses, we can expect to see this compound play an increasingly important role in the development of new pharmaceuticals, functional materials, and other specialty chemicals that address contemporary scientific and societal challenges.

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